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Compound of Interest

Compound Name: Acid Red 151

Cat. No.: B1583777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Acid Red 151, a

diazo anionic dye, in textile dyeing research. This document includes detailed experimental

protocols for dyeing various fabrics, its fastness properties, and its application in wastewater

treatment studies, specifically focusing on photocatalytic degradation and adsorption.

Dyeing Applications
Acid Red 151 is widely used for dyeing protein fibers such as wool and silk, as well as

synthetic polyamides like nylon.[1][2] It produces a vibrant red color and is applied from an

acidic dyebath. The dye molecules form ionic bonds with the amino groups in the protein and

polyamide fibers, resulting in good color retention.[3]

General Properties of Acid Red 151
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Property Description

C.I. Name Acid Red 151

C.I. Number 26900

CAS Number 6406-56-0

Chemical Class Diazo

Molecular Formula C₂₂H₁₅N₄NaO₄S

Molecular Weight 454.43 g/mol

Appearance Red powder

Solubility Soluble in water

Source:[2][4]

Colorfastness Properties of Acid Red 151
Fastness Property Rating

Light Fastness 6

Washing Fastness 3

Source:[4][5]

Experimental Protocols for Textile Dyeing
Dyeing of Wool with Acid Red 151
This protocol outlines the procedure for dyeing wool yarn or fabric with Acid Red 151.

Materials:

Wool yarn or fabric

Acid Red 151 dye
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Acetic acid (or white vinegar)

Glauber's salt (Sodium sulfate) (optional, as a leveling agent)

Non-ionic wetting agent (e.g., Synthrapol)

Dyeing vessel (stainless steel or enamel pot)

Heating apparatus (hot plate or water bath)

Stirring rod

Personal Protective Equipment (gloves, safety glasses, lab coat)

Protocol:

Pre-treatment (Scouring):

Prepare a scouring bath with a non-ionic wetting agent (e.g., 1-2 g/L Synthrapol) and

sodium carbonate (1 g/L).

Wash the wool material in this solution at 50-60°C for 30 minutes to remove impurities.

Rinse thoroughly with warm and then cold water.

Dye Bath Preparation:

Fill the dyeing vessel with water to achieve a liquor ratio of 30:1 to 40:1 (e.g., 30-40 mL of

water for every 1 gram of wool).

Add a leveling agent like Glauber's salt (e.g., 10% on weight of fiber, o.w.f) to the dyebath

to promote even dyeing.[6]

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

In a separate container, create a stock solution by dissolving the required amount of Acid
Red 151 powder (e.g., 1% o.w.f.) in a small amount of hot water.

Add the dye stock solution to the dyebath and stir well.
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Dyeing Procedure:

Introduce the pre-wetted wool into the dyebath at approximately 40°C.

Gradually raise the temperature of the dyebath to 90-100°C (simmer) over 30-45 minutes.

Maintain this temperature for 45-60 minutes, stirring gently at regular intervals to ensure

uniform dyeing.[7][8]

After the dyeing period, allow the dyebath to cool down slowly.

Post-treatment (Rinsing and Soaping):

Once cooled, remove the dyed wool from the dyebath.

Rinse the wool with warm water, followed by a cold water rinse until the water runs clear.

For improved wash fastness, a soaping treatment can be performed by washing the dyed

material with a neutral soap solution (e.g., 1-2 g/L) at 50-60°C for 15-20 minutes.

Rinse again thoroughly with cold water.

Squeeze out excess water and air dry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://prochemicalanddye.com/wp-content/uploads/2021/08/immersion_dyeing_on_wool_using_pro_washfast_acid_dyes.pdf
https://m.youtube.com/watch?v=JZKpc5DhNmI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-treatment

Dyeing Process

Post-treatment

Scouring
(Non-ionic wetting agent + Na2CO3)

Rinsing

Dye Bath Preparation
(Acid Red 151, Acetic Acid, Leveling Agent)

Material Immersion
(Start at 40°C)

Gradual Heating
(to 90-100°C)

Dyeing
(Hold for 45-60 min)

Slow Cooling

Rinsing
(Warm and Cold)

Soaping
(Neutral Soap)

Final Rinsing

Air Drying

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Semiconductor (e.g., TiO2)

Radical Generation

Dye Degradation

TiO2

e- (conduction band)

h+ (valence band)

O2

H2O

OH-

•O2-

•OH

Acid Red 151 Degradation
Intermediates

Oxidation CO2 + H2O + Mineral AcidsMineralizationUV Light

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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